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Compound of Interest

Compound Name: Fedratinib

Cat. No.: B1684426 Get Quote

This document provides a comprehensive, procedural guide for the safe handling and disposal

of fedratinib (Inrebic®), a kinase inhibitor classified as a hazardous drug. The information is

intended for researchers, scientists, and drug development professionals to ensure immediate

safety and logistical compliance in a laboratory setting. Adherence to these protocols is critical

for minimizing occupational exposure and preventing environmental release.

Immediate Safety and Handling Precautions
Fedratinib is classified as a hazardous substance, suspected of damaging the unborn child

and causing organ damage through prolonged or repeated exposure[1]. Therefore, stringent

safety measures are required during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

fedratinib in any form. This includes double gloves (nitrile), a protective gown, and safety

glasses[2]. If there is a risk of generating dust or aerosols from crushed or opened capsules,

a NIOSH-approved respirator is mandatory[1].

Engineering Controls: Whenever possible, handle fedratinib within a ventilated engineering

control, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation

exposure.

Avoid Contamination: Do not eat, drink, or smoke in areas where fedratinib is handled[1].

Wash hands thoroughly after handling the drug, even if gloves were worn[1].
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Fedratinib Waste Disposal Procedures
All fedratinib waste is considered hazardous and must be disposed of according to federal,

state, and local regulations. Do not dispose of fedratinib or contaminated materials in standard

trash or down the drain[1][3].

Step-by-Step Disposal of Unused or Expired Fedratinib
Segregation: Isolate all unused, expired, or unwanted fedratinib capsules. Keep them in

their original or a clearly labeled, sealed container.

Waste Classification: This material is classified as hazardous pharmaceutical waste.

Containerization: Place the container into a designated, leak-proof, and properly labeled

hazardous waste container. In the United States, this is typically a black RCRA (Resource

Conservation and Recovery Act) waste container[4]. The container must be clearly labeled

with the words "Hazardous Waste" and identify the contents.

Storage: Store the hazardous waste container in a secure, designated area away from

general laboratory traffic, pending collection.

Final Disposal: Arrange for pickup by a licensed hazardous waste disposal contractor for

high-temperature incineration at a permitted facility[1]. Maintain all records of waste disposal

as required by your institution and regulatory agencies.

Disposal of Contaminated Materials
Items that have come into contact with fedratinib, such as gloves, bench paper, empty bottles,

and labware, are also considered hazardous waste.

Table 1: Fedratinib Waste Stream Management
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Waste Type Description
Recommended
Container

Disposal Method

Unused/Expired Drug

Intact capsules,

partially used bottles

of fedratinib.

Black RCRA

Hazardous Waste

Container (or

equivalent per local

regulation).

High-Temperature

Incineration via

licensed contractor.

Contaminated Sharps

Needles, syringes,

glass slides, or broken

labware contaminated

with fedratinib.

Puncture-resistant,

leak-proof sharps

container labeled

"Hazardous Waste -

Sharps".

High-Temperature

Incineration via

licensed contractor.

Contaminated Solid

Waste (Non-Sharps)

Gloves, gowns, bench

paper, plasticware,

and other disposable

items contaminated

with fedratinib residue.

Yellow Chemotherapy

Waste Container (or

equivalent) labeled

"Hazardous Waste".

High-Temperature

Incineration via

licensed contractor.

Contaminated Liquid

Waste

Aqueous solutions

containing fedratinib,

and the first two

rinsates from

decontaminating

glassware.

Sealable, chemical-

resistant liquid waste

container labeled

"Hazardous Waste".

Collection and

disposal by a licensed

hazardous waste

vendor.

Experimental Protocols
While specific protocols for the chemical degradation of fedratinib for disposal are not widely

published, the following spill decontamination protocol is based on standard laboratory safety

procedures for hazardous drugs[1][2][5].

Protocol: Decontamination of a Fedratinib Spill
Area Control & Evacuation: 1.1. Immediately alert personnel in the vicinity of the spill. 1.2.

Cordon off the affected area to prevent the spread of contamination[5]. 1.3. Evacuate all non-

essential personnel.
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Don Appropriate PPE: 2.1. Before beginning cleanup, don a full set of PPE: two pairs of

chemotherapy-rated gloves, a disposable gown, safety goggles, and a NIOSH-approved

respirator (if the spill involves powder).

Spill Containment: 3.1. For liquid spills: Gently cover the spill with absorbent pads, working

from the outside in to prevent splashing[2]. 3.2. For powder spills: Cover the spill with

absorbent pads dampened with a suitable solvent or water to avoid raising dust[1]. DO NOT

dry sweep the powder.

Spill Cleanup: 4.1. Using forceps, carefully pick up any broken glass or sharp fragments and

place them into a designated hazardous sharps container. 4.2. Collect all absorbent

materials and contaminated debris and place them into a designated cytotoxic waste bag or

container[2].

Surface Decontamination: 5.1. Decontaminate the spill area thoroughly. The Safety Data

Sheet for Inrebic specifies decontaminating the area twice with an appropriate solvent[1].

5.2. A common practice for cytotoxic drugs involves a three-step process:

Step 1 (Deactivation - Optional but Recommended): While specific deactivating agents for
fedratinib are not listed, some guidelines suggest using agents like sodium hypochlorite
for other cytotoxic drugs[6]. Check for material compatibility before use.
Step 2 (Cleaning): Wash the area with a detergent solution and disposable towels.
Step 3 (Rinsing): Rinse the area with clean water and wipe dry with fresh disposable
towels. 5.3. Place all cleaning materials into the cytotoxic waste container.

Post-Cleanup Procedure: 6.1. Carefully remove PPE, starting with the outer gloves and

turning them inside out[2]. Dispose of all PPE as contaminated waste. 6.2. Wash hands

thoroughly with soap and water. 6.3. Document the spill and cleanup procedure according to

your institution's safety protocols.

Logical Workflow for Fedratinib Waste Management
The following diagram illustrates the decision-making process for segregating and disposing of

waste generated from activities involving fedratinib.
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Fedratinib Waste Generated

Is the item a sharp
(needle, broken glass)?

Is it bulk/unused
fedratinib?

No

Place in Puncture-Resistant
Hazardous Sharps Container

Yes

Is it liquid waste?

No

Place in Black RCRA
Hazardous Waste Container

Yes

Place in Sealable
Liquid Hazardous Waste Container

Yes

Item is Contaminated Solid Waste
(PPE, labware, etc.)

No

Dispose via Licensed
Hazardous Waste Contractor

(Incineration)

Place in Yellow
Chemotherapy Waste Container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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